Cas no 1240527-00-7 (tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate
• CAS No: 1240527-00-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD16622218
• CID: 5231405
• Update Time: 2025-10-05

tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethyl]carbamate
• Tert-butyl (2-(2-methylindolin-3-yl)ethyl)carbamate
• tert-butylN-[2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethyl]carbamate
• Carbamic acid, N-[2-(2,3-dihydro-2-methyl-1H-indol-3-yl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate

• MDL： MFCD16622218
• Inchi： 1S/C16H24N2O2/c1-11-12(13-7-5-6-8-14(13)18-11)9-10-17-15(19)20-16(2,3)4/h5-8,11-12,18H,9-10H2,1-4H3,(H,17,19)
• InChI Key： CIBUVPPSESPAKQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C2C=CC=CC=2NC1C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate (CAS No. 1240527-00-7)

The compound tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate (CAS No. 1240527-00-7) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This carbamate derivative features a unique 2,3-dihydro-1H-indole core, which is a privileged scaffold in drug discovery due to its versatility and bioactivity. The presence of the tert-butyl group enhances the compound's stability, making it a valuable intermediate for synthesizing more complex structures. Researchers are increasingly interested in this compound for its potential applications in central nervous system (CNS) drug development, given the indole moiety's prevalence in neurotransmitters and receptor modulators.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate has surged, driven by advancements in small-molecule therapeutics and peptide-based drug design. The compound's CAS No. 1240527-00-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its structural features align with current trends in fragment-based drug discovery (FBDD), where modular building blocks are essential for optimizing drug candidates. Additionally, the ethylcarbamate linkage offers a handle for further functionalization, enabling researchers to explore diverse pharmacological profiles.

From a synthetic perspective, tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate exemplifies the growing importance of green chemistry principles. Modern synthetic routes emphasize atom economy and catalytic efficiency, reducing waste and energy consumption. This compound's synthesis often involves palladium-catalyzed cross-coupling or reductive amination, techniques widely discussed in organic chemistry forums and patent literature. Its compatibility with flow chemistry systems further underscores its utility in scalable production, a hot topic in process chemistry circles.

The 2-methyl-2,3-dihydro-1H-indole moiety in this compound is particularly noteworthy for its conformational rigidity, which can enhance binding affinity in target interactions. This property is critical in designing GPCR (G-protein-coupled receptor) modulators, a major focus in neuropharmacology. Recent studies highlight the indole derivatives' role in addressing neurodegenerative diseases, a pressing global health concern. As such, CAS No. 1240527-00-7 is increasingly referenced in Alzheimer's and Parkinson's disease research, aligning with public interest in brain health and cognitive longevity.

Quality control and analytical characterization of tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate rely on advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure compliance with ICH guidelines for impurity profiling, a recurring theme in regulatory science discussions. The compound's chromatographic purity is often scrutinized in pharma QA/QC workflows, reflecting industry standards for good manufacturing practices (GMP). Such rigor is essential given the compound's potential use in preclinical studies, where reproducibility is paramount.

In summary, tert-butyl N-2-(2-methyl-2,3-dihydro-1H-indol-3-yl)ethylcarbamate (CAS No. 1240527-00-7) represents a convergence of structural ingenuity and therapeutic potential. Its relevance spans drug discovery, process optimization, and neurological research, making it a compound of enduring interest. As the scientific community prioritizes targeted therapies and sustainable synthesis, this molecule will likely remain a key player in cutting-edge chemical innovation.